![molecular formula C8H7N3O2 B3031766 8-Methyl-3-nitroimidazo[1,2-a]pyridine CAS No. 67625-32-5](/img/structure/B3031766.png)
8-Methyl-3-nitroimidazo[1,2-a]pyridine
Overview
Description
8-Methyl-3-nitroimidazo[1,2-a]pyridine is a chemical compound with the CAS Number: 67625-32-5 . It has a molecular weight of 177.16 . The compound is solid in its physical form . The IUPAC name for this compound is 8-methyl-3-nitroimidazo[1,2-a]pyridine .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been reported in the literature . A CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones is compatible with a broad range of functional groups . The reaction also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates .Molecular Structure Analysis
The InChI code for 8-Methyl-3-nitroimidazo[1,2-a]pyridine is 1S/C8H7N3O2/c1-6-3-2-4-10-7(11(12)13)5-9-8(6)10/h2-5H,1H3 . The InChI key is GTWRDQNPSCWDQJ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
8-Methyl-3-nitroimidazo[1,2-a]pyridine is a solid compound . It has a molecular weight of 177.16 .Scientific Research Applications
Chemical Synthesis
8-Methyl-3-nitroimidazo[1,2-a]pyridine is a valuable heterocyclic scaffold in organic synthesis . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .
Pharmaceutical Chemistry
Imidazo[1,2-a]pyridines, including 8-Methyl-3-nitroimidazo[1,2-a]pyridine, are important in pharmaceutical chemistry . They are used in the development of new drugs and therapies due to their diverse biological activities .
Antileishmanial Research
Researchers have explored the structure–activity relationships of 8-Methyl-3-nitroimidazo[1,2-a]pyridine for potential antileishmanial applications . They investigated the influence of the substituents at position 2 of the 3-nitroimidazo[1,2-a]pyridine scaffold, including structures of probable oxidized metabolites .
Tuberculosis Treatment
Imidazo[1,2-a]pyridine analogues have shown promise in the treatment of tuberculosis . In an acute TB mouse model, significant reduction of bacterial load was observed when treated with imidazo[1,2-a]pyridine derivatives .
Radical Reactions
Imidazo[1,2-a]pyridines, including 8-Methyl-3-nitroimidazo[1,2-a]pyridine, have been functionalized via radical reactions . These reactions include transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Safety and Handling
8-Methyl-3-nitroimidazo[1,2-a]pyridine is a solid compound with a molecular weight of 177.16 . It has specific safety and handling requirements, including specific hazard statements and precautionary statements .
Safety and Hazards
properties
IUPAC Name |
8-methyl-3-nitroimidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-6-3-2-4-10-7(11(12)13)5-9-8(6)10/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTWRDQNPSCWDQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC=C2[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40316596 |
Source
|
| Record name | 8-methyl-3-nitroimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40316596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methyl-3-nitroimidazo[1,2-a]pyridine | |
CAS RN |
67625-32-5 |
Source
|
| Record name | NSC305203 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=305203 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 8-methyl-3-nitroimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40316596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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